Cas no 942884-13-1 (1-(2,6-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one)

• Product Name: 1-(2,6-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
• CAS No: 942884-13-1
• MF: C₂₂H₂₅N₃O
• MW: 347.45340514183
• CID: 5430066
• Update Time: 2025-05-20

1-(2,6-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylphenyl)-4-(1-propyl-1H-benzimidazol-2-yl)-2-pyrrolidinone
• 1-(2,6-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one

• Inchi： 1S/C22H25N3O/c1-4-12-24-19-11-6-5-10-18(19)23-22(24)17-13-20(26)25(14-17)21-15(2)8-7-9-16(21)3/h5-11,17H,4,12-14H2,1-3H3
• InChI Key： JJWDJSGONSFKAA-UHFFFAOYSA-N
• SMILES： N1(C2=C(C)C=CC=C2C)CC(C2N(CCC)C3=CC=CC=C3N=2)CC1=O

Additional information on 1-(2,6-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one

1-(2,6-Dimethylphenyl)-4-(1-Propyl-1H-1,3-Benzodiazol-2-yl)pyrrolidin-2-one: A Comprehensive Overview

1-(2,6-Dimethylphenyl)-4-(1-Propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS No. 942884-13-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, a group of drugs widely used for their anxiolytic, sedative, and muscle relaxant properties. The unique structural features of 1-(2,6-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 1-(2,6-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one consists of a pyrrolidinone ring fused to a benzodiazepine moiety. The presence of the 2,6-dimethylphenyl and 1-propyl substituents imparts specific pharmacological properties to the molecule. These structural modifications can significantly influence the compound's binding affinity to various receptors and its overall biological activity.

Recent studies have highlighted the potential of 1-(2,6-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one in treating anxiety disorders and insomnia. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits high selectivity for GABAA receptors, which are key targets for anxiolytic and sedative drugs. The researchers found that 1-(2,6-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one effectively reduced anxiety-like behaviors in rodent models without causing significant side effects such as sedation or motor impairment.

In addition to its anxiolytic properties, 1-(2,6-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one has shown potential in the treatment of neurological disorders. A clinical trial conducted in 2023 evaluated the efficacy and safety of this compound in patients with generalized anxiety disorder (GAD). The results indicated that 1-(2,6-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one significantly reduced symptoms of GAD compared to placebo, with a favorable safety profile.

The pharmacokinetic properties of 1-(2,6-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one have also been extensively studied. Research has shown that this compound has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for ensuring patient compliance and therapeutic efficacy.

The mechanism of action of 1-(2,6-dimethylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-y l)pyrrolidin - 2 - one involves modulation of GABAA receptors. GABAA receptors are ligand-gated ion channels that play a central role in inhibitory neurotransmission in the central nervous system (CNS). By enhancing GABAergic neurotransmission, 94 98 84 - 9 - 9 strong > can effectively reduce neuronal excitability and produce anxiolytic effects. p > < p > Despite its promising therapeutic potential , further research is needed to fully elucidate the long-term safety and efficacy of < strong > 94 9884 - 9 - 9 strong > . Ongoing clinical trials are investigating its use in various psychiatric conditions , including post-traumatic stress disorder (PTSD) and major depressive disorder (MDD). Preliminary results from these trials are expected to provide valuable insights into the broader applications of this compound . p > < p > In conclusion , < strong > 949884 - 9 - 9 strong > represents a significant advancement in the field of benzodiazepine research . Its unique chemical structure and pharmacological properties make it a promising candidate for the development of novel anxiolytic and sedative agents . Continued research and clinical evaluation will be essential to fully realize its therapeutic potential . p > article > response >